3-(Methylsulfinyl)phenylacetic acid
Overview
Description
3-(Methylsulfinyl)phenylacetic acid, also known as MPA, is a compound that has been extensively studied for its potential therapeutic applications. MPA is a derivative of the amino acid phenylalanine and is known to possess anti-inflammatory, antioxidant, and analgesic properties.
Scientific Research Applications
Proteomics Research
3-(Methylsulfinyl)phenylacetic acid: is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions. This compound is used for proteomics research due to its ability to interact with proteins, which can be crucial for understanding protein behavior, modifications, and interactions .
Organic Synthesis
As a versatile organic compound, 3-(Methylsulfinyl)phenylacetic acid serves as a building block in the synthesis of more complex molecules. Its reactivity allows for the creation of various derivatives, which are valuable in developing pharmaceuticals and other organic compounds .
Drug Production
This compound’s derivatives are important in the pharmaceutical industry. It can be used to synthesize active pharmaceutical ingredients (APIs) or intermediates that contribute to the development of new drugs, especially those that require a sulfinyl group for their pharmacological activity .
Polymerization
In the field of polymer science, 3-(Methylsulfinyl)phenylacetic acid can be used to initiate polymerization reactions or to modify the properties of polymers. This can lead to the creation of new materials with specific characteristics like increased durability or chemical resistance .
Plant Growth Regulation
This compound has been studied for its auxin-like activity, which means it can influence plant growth and development. Although not as potent as some other auxins, it can still play a role in regulating plant physiology, potentially leading to agricultural applications .
Biochemical Research
In biochemical research, 3-(Methylsulfinyl)phenylacetic acid is used to study enzyme-catalyzed reactions and metabolic pathways. Its unique structure allows it to act as a substrate or inhibitor in enzymatic assays, helping to elucidate enzyme functions and mechanisms .
Material Science
The compound’s ability to react with various agents makes it a candidate for developing functional materials. These materials can have applications in electronics, coatings, and other technologies that require specific molecular properties .
Environmental Science
In environmental science, researchers can use 3-(Methylsulfinyl)phenylacetic acid to study degradation processes and the environmental fate of chemical compounds. Its sulfinyl group can be particularly interesting in understanding sulfur-related environmental chemistry .
properties
IUPAC Name |
2-(3-methylsulfinylphenyl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O3S/c1-13(12)8-4-2-3-7(5-8)6-9(10)11/h2-5H,6H2,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DXFCQIDRHQFCHE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)C1=CC=CC(=C1)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00672620 |
Source
|
| Record name | [3-(Methanesulfinyl)phenyl]acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00672620 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Methylsulfinyl)phenylacetic acid | |
CAS RN |
1027730-68-2 |
Source
|
| Record name | [3-(Methanesulfinyl)phenyl]acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00672620 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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